Cas no 1523114-85-3 (2-(tert-Butoxy)-5-methylpyridin-3-amine)

• Product Name: 2-(tert-Butoxy)-5-methylpyridin-3-amine
• CAS No: 1523114-85-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5712266
• PubChem ID: 66280228
• Update Time: 2025-11-01

2-(tert-Butoxy)-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS015624598
• 2-(tert-butoxy)-5-methylpyridin-3-amine
• EN300-1295931
• 1523114-85-3
• 3-Pyridinamine, 2-(1,1-dimethylethoxy)-5-methyl-
• 2-(tert-Butoxy)-5-methylpyridin-3-amine

• Inchi： 1S/C10H16N2O/c1-7-5-8(11)9(12-6-7)13-10(2,3)4/h5-6H,11H2,1-4H3
• InChI Key： CWWGIEQLSIIZOE-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C)=CN=1)N)C(C)(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±35.0 °C(Predicted)
• pka: 5.41±0.32(Predicted)

Additional information on 2-(tert-Butoxy)-5-methylpyridin-3-amine

Professional Introduction to Compound with CAS No. 1523114-85-3 and Product Name: 2-(tert-Butoxy)-5-methylpyridin-3-amine

2-(tert-Butoxy)-5-methylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1523114-85-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both a tert-butoxy group and a methyl substituent in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The tert-butoxy moiety, characterized by its bulky and electron-donating nature, plays a crucial role in modulating the reactivity and stability of the compound. This group is often employed in organic synthesis to protect reactive hydroxyl or carboxyl functionalities, ensuring selective reactions without unintended side products. In contrast, the methyl group at the 5-position of the pyridine ring contributes to steric hindrance and can influence electronic distribution, thereby affecting the compound's interaction with biological targets. Such structural features make 2-(tert-Butoxy)-5-methylpyridin-3-amine a versatile building block for designing novel drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing treatments for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The amine functional group at the 3-position of the pyridine ring provides a nucleophilic site for further derivatization, enabling the construction of complex molecular architectures. Researchers have been exploring its potential as a precursor in synthesizing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways.

In particular, studies have demonstrated that modifications at the pyridine core can significantly alter binding affinity and selectivity towards biological targets. For instance, derivatives of 2-(tert-Butoxy)-5-methylpyridin-3-amine have been investigated for their ability to inhibit kinases and phosphodiesterases, which are key players in cellular signaling cascades. The tert-butoxy group helps in fine-tuning the pharmacokinetic properties of these derivatives by reducing metabolic degradation, thereby enhancing their bioavailability.

The synthesis of 2-(tert-Butoxy)-5-methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, where the tert-butoxy group is introduced via an SNAr mechanism, followed by methylation at the 5-position. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and reduce byproduct formation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(tert-Butoxy)-5-methylpyridin-3-amine and its potential targets. These studies provide insights into binding modes, affinity predictions, and structural optimization strategies. By leveraging computational tools like molecular dynamics simulations and quantum mechanical calculations, researchers can design analogs with enhanced potency and reduced toxicity.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug development. Several academic groups have published patents and research articles detailing novel derivatives synthesized from 2-(tert-Butoxy)-5-methylpyridin-3-amine, showcasing its versatility in medicinal chemistry applications. These studies underscore the compound's role as a key intermediate in generating libraries of compounds for high-throughput screening (HTS) campaigns.

Moreover, green chemistry principles have been integrated into the synthesis of 2-(tert-Butoxy)-5-methylpyridin-3-amine, with efforts focused on minimizing waste generation and using environmentally benign solvents. Catalytic methods that employ recyclable ligands or heterogeneous catalysts have been explored to enhance sustainability without compromising reaction efficiency. Such approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

Future directions in research may explore biocatalytic routes for synthesizing this compound, leveraging enzymes or whole-cell systems to achieve selective transformations under mild conditions. Additionally, bioconjugation strategies could be employed to link 2-(tert-Butoxy)-5-methylpyridin-3-amine with other bioactive molecules or imaging agents for therapeutic or diagnostic purposes. The development of novel delivery systems, such as nanoparticles or liposomes encapsulating derivatives of this compound, may further expand its therapeutic applications.

In conclusion,2-(tert-Butoxy)-5-methylpyridin-3-amine (CAS No. 1523114-85-3) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional diversity. Its role as an intermediate in drug synthesis has been validated through numerous studies demonstrating its utility in developing biologically active molecules. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry endeavors aimed at addressing unmet medical needs.